Cas no 864772-18-9 (4,4,5,5-Tetramethyl-2-(3-phenoxyphenyl)-1,3,2-dioxaborolane)

4,4,5,5-Tetramethyl-2-(3-phenoxyphenyl)-1,3,2-dioxaborolane is a boronic ester derivative widely used as a key intermediate in Suzuki-Miyaura cross-coupling reactions. Its stable dioxaborolane structure enhances handling and storage compared to boronic acids, reducing hydrolysis sensitivity. The compound’s electron-rich tetramethyl substitution improves solubility in organic solvents, facilitating homogeneous reaction conditions. The 3-phenoxyphenyl moiety contributes to its utility in synthesizing complex biaryl structures, particularly in pharmaceuticals and advanced materials. Its high purity and consistent reactivity make it a reliable choice for precision synthesis. The product is typically supplied under inert conditions to ensure stability and performance in demanding applications.
4,4,5,5-Tetramethyl-2-(3-phenoxyphenyl)-1,3,2-dioxaborolane structure
864772-18-9 structure
Product Name:4,4,5,5-Tetramethyl-2-(3-phenoxyphenyl)-1,3,2-dioxaborolane
CAS No:864772-18-9
MF:C18H21BO3
MW:296.168545484543
MDL:MFCD11973622
CID:69084
PubChem ID:58127671
Update Time:2025-06-08

4,4,5,5-Tetramethyl-2-(3-phenoxyphenyl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 4,4,5,5-Tetramethyl-2-(3-phenoxyphenyl)-1,3,2-dioxaborolane
    • 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(3-phenoxyphenyl)-
    • PHENOXYPHENYL-3-BORONIC ACID PINACOL ESTER
    • QC-4257
    • 4,4,5,5-tetramethyl-2-[3-(phenyloxy)phenyl]-1,3,2-dioxaborolane
    • AMBA00080
    • 3556AC
    • AM85932
    • AX8091955
    • ST24042537
    • 772P189
    • DTXSID30728846
    • SCHEMBL1199141
    • 864772-18-9
    • DS-15355
    • EN300-23999269
    • W17694
    • A863164
    • AKOS016001339
    • FT-0742105
    • CS-0061101
    • MFCD11973622
    • MDL: MFCD11973622
    • Inchi: 1S/C18H21BO3/c1-17(2)18(3,4)22-19(21-17)14-9-8-12-16(13-14)20-15-10-6-5-7-11-15/h5-13H,1-4H3
    • InChI Key: TUDMWVDLOSLEPT-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC=C(C=2)OC2C=CC=CC=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 296.15800
  • Monoisotopic Mass: 296.1583747g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7

Experimental Properties

  • Density: 1.09
  • Boiling Point: 402.8±28.0°C at 760 mmHg
  • PSA: 27.69000
  • LogP: 3.77810

4,4,5,5-Tetramethyl-2-(3-phenoxyphenyl)-1,3,2-dioxaborolane Security Information

4,4,5,5-Tetramethyl-2-(3-phenoxyphenyl)-1,3,2-dioxaborolane Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,4,5,5-Tetramethyl-2-(3-phenoxyphenyl)-1,3,2-dioxaborolane Pricemore >>

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